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Compound of Interest

Compound Name: CFI-400936

Cat. No.: B15608704 Get Quote

Application Notes and Protocols for CFI-400945
For Researchers, Scientists, and Drug Development Professionals

Introduction
CFI-400945 is a potent and selective, orally bioavailable, ATP-competitive inhibitor of Polo-like

kinase 4 (PLK4).[1][2][3] PLK4 is a serine/threonine kinase that plays a critical role in centriole

duplication during the cell cycle.[1][4] Inhibition of PLK4 by CFI-400945 disrupts centriole

duplication, leading to mitotic defects, genomic instability, and ultimately, cell death in cancer

cells.[3][5] These characteristics make CFI-400945 a valuable tool for cancer research and a

potential therapeutic agent.[5][6] This document provides detailed application notes and

protocols for the solubilization and preparation of stock solutions of CFI-400945 in DMSO.

Chemical and Physical Properties
A summary of the key chemical and physical properties of CFI-400945 is provided in the table

below for easy reference.
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Property Value Reference

Molecular Formula C₃₃H₃₄N₄O₃ [1]

Molecular Weight 534.7 g/mol [1]

CAS Number 1338806-73-7 [1]

Appearance Crystalline solid [1]

Purity >99.5% [7]

Storage (Solid) -20°C [1]

Solubility Data
CFI-400945 exhibits high solubility in dimethyl sulfoxide (DMSO) and ethanol, while being

insoluble in water. It is crucial to use fresh, anhydrous DMSO for preparing solutions, as the

presence of moisture can reduce the solubility of the compound.[2]

Solvent Solubility
Molar
Concentration
(approx.)

Reference

DMSO ≥109.8 mg/mL ~205.3 mM [1]

DMSO 100 mg/mL 187.03 mM [2]

Ethanol ≥93 mg/mL ~173.9 mM [1]

Water Insoluble - [1][2]

Experimental Protocols
Preparation of a 10 mM CFI-400945 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of CFI-400945 in DMSO, a

common starting concentration for in vitro cell-based assays.

Materials:
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CFI-400945 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Protocol:

Equilibrate CFI-400945: Allow the vial of solid CFI-400945 to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weigh CFI-400945: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of CFI-400945. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 5.347 mg of CFI-400945.

Add DMSO: Using a calibrated micropipette, add the calculated volume of anhydrous DMSO

to the microcentrifuge tube containing the CFI-400945. To prepare a 10 mM solution with

5.347 mg of CFI-400945, add 1 mL of DMSO.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the solid is

completely dissolved. Gentle warming in a water bath (up to 37°C) or sonication can be used

to aid dissolution if necessary.[2] Visually inspect the solution to ensure there are no

undissolved particulates.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C. While

some studies suggest compound stability in DMSO for extended periods, it is recommended

to use the solution as soon as possible, as long-term storage is not advised.[1]
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Workflow for 10 mM CFI-400945 Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM CFI-400945 stock solution in DMSO.
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Signaling Pathway
CFI-400945 exerts its biological effects by targeting the PLK4 signaling pathway, which is

central to the regulation of centriole duplication. The diagram below illustrates the mechanism

of action of CFI-400945.
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Caption: CFI-400945 inhibits PLK4, disrupting centriole duplication and leading to cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. apexbt.com [apexbt.com]

2. selleckchem.com [selleckchem.com]

3. aacrjournals.org [aacrjournals.org]

4. Polo-like kinase 4 inhibition:astrategy for cancer therapy? - PMC [pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. Preclinical characterization and clinical trial of CFI-400945, a polo-like kinase 4 inhibitor, in
patients with relapsed/refractory acute myeloid leukemia and higher-risk myelodysplastic
neoplasms - PubMed [pubmed.ncbi.nlm.nih.gov]

7. CAS No.: 1338806-73-7 | CFI-400945 - Syd Labs [sydlabs.com]

To cite this document: BenchChem. [CFI-400945 solubility and stock solution preparation in
DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608704#cfi-400945-solubility-and-stock-solution-
preparation-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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